Cas no 71989-40-7 (N-Fmoc-O-benzyl-L-tyrosine)

N-Fmoc-O-benzyl-L-tyrosine structure
N-Fmoc-O-benzyl-L-tyrosine structure
Product Name:N-Fmoc-O-benzyl-L-tyrosine
CAS No:71989-40-7
MF:C31H27NO5
MW:493.549788713455
MDL:MFCD00065682
CID:59299
PubChem ID:57651013
Update Time:2025-04-18

N-Fmoc-O-benzyl-L-tyrosine Chemical and Physical Properties

Names and Identifiers

    • fmoc-O-benzyl-L-tyrosine
    • Fmoc-Tyr(Bzl)-OH
    • (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(benzyloxy)phenyl)propanoic acid
    • Fmoc-L-Tyr(Bzl)-OH
    • Fmoc-Tyr(Bzl)
    • 9-fluorenylmethoxycarbonyl-3-(4-benzyloxyphenyl)-L-alanine
    • Fmoc-Btr-OH
    • Fmoc-tyrosine(Bzl)-OH
    • N-(9-fluorenylmethoxycarbonyl)-O-benzyl-L-tyrosine
    • L-Tyrosine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-O-(phenylmethyl)-
    • C31H27NO5
    • fmoc-O-benzyltyrosine
    • PubChem19060
    • N-Fmoc-O-benzyl-L-tyrosine
    • N-Fmoc-4-benzyloxyl-L-phenylalanine
    • K223
    • AX
    • Fmoc-Tyr(Bzl)-OH Fmoc-O-benzyl-L-tyrosine
    • EN300-651077
    • N-alpha-(9-Fluorenylmethyloxycarbonyl)-O-benzyl-L-tyrosine
    • 71989-40-7
    • (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-phenylmethoxyphenyl)propanoic acid
    • A837393
    • (s)-2-(((9h-fluoren-9-yl)methoxy)carbonylamino)-3-(4-(benzyloxy)phenyl)propanoic acid
    • DS-14680
    • CS-M3676
    • AKOS015906439
    • MFCD00065682
    • 3-(4-benzyloxyphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
    • HY-79132
    • SCHEMBL2305316
    • (2S)-3-[4-(benzyloxy)phenyl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
    • DTXSID30560162
    • Fmoc-Tyr(Bzl)-OH, >=98.0% (HPLC)
    • M03430
    • O-Benzyl-N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-L-tyrosine
    • AKOS015924186
    • Fmoc-O-benzyl-D-Tyr
    • DB-029838
    • (2S)-3-[4-(BENZYLOXY)PHENYL]-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}PROPANOIC ACID
    • MDL: MFCD00065682
    • Inchi: 1S/C31H27NO5/c33-30(34)29(18-21-14-16-23(17-15-21)36-19-22-8-2-1-3-9-22)32-31(35)37-20-28-26-12-6-4-10-24(26)25-11-5-7-13-27(25)28/h1-17,28-29H,18-20H2,(H,32,35)(H,33,34)/t29-/m0/s1
    • InChI Key: REHSJSKPWIOKIJ-LJAQVGFWSA-N
    • SMILES: O(C(N[C@H](C(=O)O)CC1C=CC(=CC=1)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 493.18900
  • Monoisotopic Mass: 493.18892296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 10
  • Complexity: 722
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.9
  • XLogP3: 6.1

Experimental Properties

  • Color/Form: White powder
  • Density: 1.2710
  • Melting Point: 157-161 °C
  • Boiling Point: 719.7±60.0 °C at 760 mmHg
  • Flash Point: 389.1±32.9 °C
  • Refractive Index: 1.64
  • PSA: 84.86000
  • LogP: 6.19090
  • Optical Activity: [α]20/D −16.0±2.5°, c = 1% in DMF
  • Solubility: Not determined
  • Vapor Pressure: 0.0±2.4 mmHg at 25°C

N-Fmoc-O-benzyl-L-tyrosine Pricemore >>

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